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Compound of Interest

Compound Name: Spinasaponin E

Cat. No.: B12367239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Spinasaponin E is a triterpenoid saponin isolated from Spinacia oleracea L., commonly known

as spinach.[1] As a member of the saponin class of compounds, it is characterized by a

complex aglycone backbone glycosidically linked to one or more sugar chains. Saponins are

known to exhibit a wide range of biological activities, and Spinasaponin E, in particular, has

been identified as a compound of interest for research in inflammatory diseases.[1][2] This

technical guide provides an in-depth look at the basic molecular structure of Spinasaponin E,

based on currently available data.

Physicochemical Properties
A summary of the key physicochemical properties of Spinasaponin E is presented in the table

below. This data is essential for its identification, characterization, and potential application in

experimental settings.
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Property Value Source

Molecular Formula C58H90O28 [1][2]

Molecular Weight 1235.32 g/mol [1][2]

CAS Number 2867584-02-7 [1]

IUPAC Name

(2S,3S,4S,5R,6R)-6-

[[(2S,3R,4S,4aR,6aR,6bS,8aS,

12aS,14aR,14bR)-4-carboxy-

8a-[(2S,3S,4R,5S,6S)-3-

[(2S,3R,4S,5R,6S)-3,4-

dihydroxy-6-methyl-5-

[(2S,3R,4S,5R)-3,4,5-

trihydroxyoxan-2-yl]oxyoxan-2-

yl]oxy-4,5-dihydroxy-6-

methyloxan-2-yl]oxycarbonyl-

2-hydroxy-4,6a,6b,11,11,14b-

hexamethyl-

1,2,3,4a,5,6,7,8,9,10,12,12a,1

4,14a-tetradecahydropicen-3-

yl]oxy]-3,5-dihydroxy-4-

[(2S,3R,4S,5R)-3,4,5-

trihydroxyoxan-2-yl]oxyoxane-

2-carboxylic acid

[3]

Molecular Structure
The core of Spinasaponin E is a pentacyclic triterpenoid aglycone, a common feature among

oleanane-type saponins. Attached to this aglycone are several sugar moieties, which

significantly contribute to the molecule's overall size, polarity, and biological activity. The IUPAC

name provides a detailed description of the stereochemistry and connectivity of the various

functional groups and sugar residues.[3]

A simplified 2D representation of the molecular structure of Spinasaponin E is provided below.

This diagram illustrates the complex arrangement of the aglycone and the attached sugar

chains.
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Triterpenoid Aglycone

Sugar Moieties

Oleanane-type
Backbone

Sugar Chain 1
 C3-O-glycosidic bond

Sugar Chain 2

 C28-O-ester bond

Sugar Chain 3

 Glycosidic bond

Sugar Chain 4
 Glycosidic bond
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Extraction and Initial Purification

Chromatographic Separation

Structural Elucidation

Spinacia oleracea Leaves

Solvent Extraction
(e.g., Methanol/Ethanol)

Crude Saponin Extract

Column Chromatography
(e.g., Silica Gel, Reversed-Phase)

High-Performance Liquid
Chromatography (HPLC)

Pure Spinasaponin E

Mass Spectrometry (MS)
(Determine Molecular Weight and Formula)

Nuclear Magnetic Resonance (NMR)
(1D and 2D NMR for structure)
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Inflammatory Stimulus

NF-κB Signaling Cascade

Hypothesized Inhibition

Cellular Response

e.g., LPS, TNF-α

IKK Complex

Activates

IκBα

Phosphorylates

NF-κB (p65/p50)

Releases

Nucleus

Translocates to

Pro-inflammatory
Gene Expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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